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Compound of Interest

Compound Name: 2,4-Dimethyl-1,3-dioxolane

Cat. No.: B1585457

For Immediate Release

This technical guide provides an in-depth analysis of the key physical properties of 2,4-
Dimethyl-1,3-dioxolane, a heterocyclic organic compound of interest to researchers and
professionals in drug development and chemical synthesis. This document summarizes
empirical data for its boiling point and density, outlines detailed experimental protocols for their
determination, and presents a logical visualization of the compound's property relationships.

Core Physical Properties

2,4-Dimethyl-1,3-dioxolane is a colorless liquid with a characteristic fruity, dairy-like aroma.[1]
It exists as a mixture of cis- and trans-isomers. The physical properties of this compound are
crucial for its application and handling in a laboratory setting.

Data Presentation

The quantitative physical properties of 2,4-Dimethyl-1,3-dioxolane are summarized in the

table below for clear reference.
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Physical Property Value Notes

N ) For a mixture of cis- and trans-
Boiling Point 91°C )

isomers.

Density 0.921-0.928 g/cm? At 20°C.[1]
Molecular Formula CsH1002
Molecular Weight 102.13 g/mol
Solubility Slightly soluble in water.

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The
following sections detail standardized methodologies for measuring the boiling point and
density of liquid compounds like 2,4-Dimethyl-1,3-dioxolane.

Boiling Point Determination (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common and effective method for determining the boiling
point of small liquid samples is the capillary method.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Clamps and stand
Procedure:

o A small volume of the liquid sample (a few milliliters) is placed into the small test tube.
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» Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

e The test tube is then gently heated. As the temperature rises, the air trapped in the capillary
tube will be expelled, and a stream of bubbles will be observed emerging from the open end
of the capillary tube.

e Heating is continued until a steady and rapid stream of bubbles is observed.
e The heating is then discontinued, and the apparatus is allowed to cool.

o The boiling point is the temperature at which the bubbling stops and the liquid begins to be
drawn up into the capillary tube. This is the point where the vapor pressure of the liquid
equals the external pressure.

Density Determination (Pycnometer or Graduated
Cylinder Method)

Density is a measure of a substance's mass per unit volume. For liquids, this can be accurately
determined using a pycnometer or more simply with a graduated cylinder and a balance.

Apparatus:
e Graduated cylinder (e.g., 10 mL or 25 mL)
» Electronic balance

Procedure:

The mass of a clean, dry graduated cylinder is accurately measured using an electronic
balance.

e A known volume of the liquid sample is carefully added to the graduated cylinder. The
volume should be read from the bottom of the meniscus.

o The graduated cylinder containing the liquid is then reweighed to determine the total mass.

e The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder
from the total mass.
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¢ The density is then calculated using the formula: Density = Mass of the liquid / Volume of the
liquid

« For improved accuracy, the measurement should be repeated multiple times, and the
average density calculated.

Logical Relationships

The following diagram illustrates the relationship between the chemical compound and its
fundamental physical properties.

Relationship of 2,4-Dimethyl-1,3-dioxolane to its Physical Properties
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Core properties of 2,4-Dimethyl-1,3-dioxolane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical Properties of 2,4-Dimethyl-1,3-dioxolane: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585457#physical-properties-of-2-4-dimethyl-1-3-
dioxolane-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.echemi.com/products/pid_Seven6209-24-dimethyl-13-dioxolane.html
https://www.benchchem.com/product/b1585457#physical-properties-of-2-4-dimethyl-1-3-dioxolane-boiling-point-density
https://www.benchchem.com/product/b1585457#physical-properties-of-2-4-dimethyl-1-3-dioxolane-boiling-point-density
https://www.benchchem.com/product/b1585457#physical-properties-of-2-4-dimethyl-1-3-dioxolane-boiling-point-density
https://www.benchchem.com/product/b1585457#physical-properties-of-2-4-dimethyl-1-3-dioxolane-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585457?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

